Cas no 1260671-69-9 (3,5-Dimethylpyrazine-2-carbaldehyde)

• Product Name: 3,5-Dimethylpyrazine-2-carbaldehyde
• CAS No: 1260671-69-9
• MF: C₇H₈N₂O
• MW: 136.1512
• MDL: MFCD18250495
• CID: 5467243
• PubChem ID: 22100028
• Update Time: 2025-06-07

3,5-Dimethylpyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxaldehyde, 3,5-dimethyl-
• 3,5-DIMETHYLPYRAZINE-2-CARBALDEHYDE
• AB73104
• 3,5-Dimethylpyrazine-2-carbaldehyde

• MDL： MFCD18250495
• Inchi： 1S/C7H8N2O/c1-5-3-8-7(4-10)6(2)9-5/h3-4H,1-2H3
• InChI Key： PULLDHBRCQKMCY-UHFFFAOYSA-N
• SMILES： O=C([H])C1C(C([H])([H])[H])=NC(C([H])([H])[H])=C([H])N=1

Computed Properties

• Exact Mass: 136.063662883 g/mol
• Monoisotopic Mass: 136.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.8
• Molecular Weight: 136.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3,5-Dimethylpyrazine-2-carbaldehyde

3,5-Dimethylpyrazine-2-carbaldehyde (CAS No. 1260671-69-9): An Overview of Its Properties, Applications, and Recent Research

3,5-Dimethylpyrazine-2-carbaldehyde (CAS No. 1260671-69-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the pyrazine family and is characterized by its distinct aromatic structure and aldehyde functional group. The unique combination of these features makes it a valuable molecule for various applications, including flavor and fragrance development, as well as potential therapeutic uses.

The chemical structure of 3,5-Dimethylpyrazine-2-carbaldehyde consists of a pyrazine ring with two methyl groups attached at the 3 and 5 positions, and an aldehyde group at the 2 position. This arrangement imparts specific physical and chemical properties to the compound. For instance, it exhibits a characteristic odor that is often described as nutty or roasted, making it a popular choice in the food and flavor industry.

In recent years, there has been a growing interest in the biological activities of pyrazine derivatives, including 3,5-Dimethylpyrazine-2-carbaldehyde. Studies have shown that this compound possesses antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Therefore, the potential use of 3,5-Dimethylpyrazine-2-carbaldehyde as an antioxidant agent is an area of active research.

Beyond its antioxidant properties, 3,5-Dimethylpyrazine-2-carbaldehyde has also been investigated for its antimicrobial activity. Several studies have demonstrated that this compound exhibits significant inhibitory effects against various bacterial strains. This property makes it a promising candidate for developing new antimicrobial agents, which are crucial in combating the growing problem of antibiotic resistance.

In the pharmaceutical industry, the development of new drugs often involves the synthesis and evaluation of novel compounds with specific biological activities. 3,5-Dimethylpyrazine-2-carbaldehyde has been explored as a lead compound in drug discovery efforts due to its unique structure and potential therapeutic effects. Researchers are particularly interested in its ability to modulate cellular processes and interact with specific biological targets.

The synthesis of 3,5-Dimethylpyrazine-2-carbaldehyde can be achieved through various chemical routes. One common method involves the condensation of 3,5-dimethylpyrazine with an appropriate aldehyde precursor. The reaction conditions and choice of reagents can significantly influence the yield and purity of the final product. Advanced synthetic techniques and catalysts have been developed to optimize these processes, making it easier to produce high-quality samples for further study.

In addition to its applications in drug discovery and development, 3,5-Dimethylpyrazine-2-carbaldehyde has found use in analytical chemistry. Its distinct chemical properties make it a useful standard for calibrating analytical instruments and validating analytical methods. This is particularly important in quality control processes where accurate measurements are crucial.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 3,5-Dimethylpyrazine-2-carbaldehyde have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. This favorable profile makes it a more sustainable option compared to some other compounds with similar applications.

In conclusion, 3,5-Dimethylpyrazine-2-carbaldehyde (CAS No. 1260671-69-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable properties such as antioxidant activity and antimicrobial effects. Ongoing research continues to uncover new uses for this compound in various fields, from food science to pharmaceuticals. As our understanding of its biological activities deepens, it is likely that 3,5-Dimethylpyrazine-2-carbaldehyde will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing challenges.